Cas no 872843-60-2 (2-{3-2-(2,6-dimethylpiperidin-1-yl)-2-oxoacetyl-1H-indol-1-yl}-N,N-diethylacetamide)

• Product Name: 2-{3-2-(2,6-dimethylpiperidin-1-yl)-2-oxoacetyl-1H-indol-1-yl}-N,N-diethylacetamide
• CAS No: 872843-60-2
• MF: C₂₃H₃₁N₃O₃
• MW: 397.510545969009
• CID: 5944065
• PubChem ID: 4526832
• Update Time: 2025-05-30

2-{3-2-(2,6-dimethylpiperidin-1-yl)-2-oxoacetyl-1H-indol-1-yl}-N,N-diethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-2-(2,6-dimethylpiperidin-1-yl)-2-oxoacetyl-1H-indol-1-yl}-N,N-diethylacetamide
• 2-[3-[2-(2,6-dimethylpiperidin-1-yl)-2-oxoacetyl]indol-1-yl]-N,N-diethylacetamide
• 2-{3-[2-(2,6-dimethylpiperidin-1-yl)-2-oxoacetyl]-1H-indol-1-yl}-N,N-diethylacetamide
• AKOS024619067
• 872843-60-2
• F2001-0030
• 2-(3-(2-(2,6-dimethylpiperidin-1-yl)-2-oxoacetyl)-1H-indol-1-yl)-N,N-diethylacetamide

• Inchi： 1S/C23H31N3O3/c1-5-24(6-2)21(27)15-25-14-19(18-12-7-8-13-20(18)25)22(28)23(29)26-16(3)10-9-11-17(26)4/h7-8,12-14,16-17H,5-6,9-11,15H2,1-4H3
• InChI Key： WZARPEWUIZDQDN-UHFFFAOYSA-N
• SMILES： C(N(CC)CC)(=O)CN1C2=C(C=CC=C2)C(C(C(N2C(C)CCCC2C)=O)=O)=C1

Computed Properties

• Exact Mass: 397.23654186g/mol
• Monoisotopic Mass: 397.23654186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-{3-2-(2,6-dimethylpiperidin-1-yl)-2-oxoacetyl-1H-indol-1-yl}-N,N-diethylacetamide

Research Brief on 2-{3-2-(2,6-dimethylpiperidin-1-yl)-2-oxoacetyl-1H-indol-1-yl}-N,N-diethylacetamide (CAS: 872843-60-2)

The compound 2-{3-2-(2,6-dimethylpiperidin-1-yl)-2-oxoacetyl-1H-indol-1-yl}-N,N-diethylacetamide (CAS: 872843-60-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its chemical properties, biological activities, and potential clinical relevance.

Recent studies have highlighted the unique structural features of this compound, which combines an indole core with a 2,6-dimethylpiperidine moiety and a diethylacetamide side chain. This configuration is believed to confer selective binding affinity towards specific biological targets, particularly in the central nervous system (CNS). Preliminary in vitro and in vivo studies suggest that the compound exhibits promising activity as a modulator of neurotransmitter receptors, potentially offering new avenues for treating neurological disorders such as anxiety, depression, and chronic pain.

One of the key findings from recent research is the compound's interaction with sigma-1 and sigma-2 receptors, which are implicated in various cellular processes including apoptosis, calcium signaling, and lipid metabolism. The compound's ability to modulate these receptors with high specificity has been demonstrated in several preclinical models, raising hopes for its development as a targeted therapeutic agent. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been characterized in rodent studies, showing favorable results for further development.

Despite these promising findings, challenges remain in optimizing the compound's efficacy and safety profile. Recent publications have discussed the need for structural modifications to enhance its selectivity and reduce potential off-target effects. Computational modeling and structure-activity relationship (SAR) studies are currently underway to guide these modifications, with the goal of advancing the compound into clinical trials.

In conclusion, 2-{3-2-(2,6-dimethylpiperidin-1-yl)-2-oxoacetyl-1H-indol-1-yl}-N,N-diethylacetamide represents a compelling candidate for further investigation in the pharmaceutical industry. Its unique mechanism of action and preliminary efficacy data underscore its potential as a novel therapeutic agent. Future research should focus on addressing the current limitations and exploring its full therapeutic potential in relevant disease models.